Cas no 20420-52-4 (1H,2H,3H,8H-cyclobuta[b]quinoxaline-1,2-dione)
1H,2H,3H,8H-cyclobuta[b]quinoxaline-1,2-dione Chemical and Physical Properties
Names and Identifiers
-
- Cyclobuta[b]quinoxaline-1,2-dione, 3,8-dihydro-
- 3,8-dihydrocyclobuta[b]quinoxaline-1,2-dione
- 1H,2H,3H,8H-cyclobuta[b]quinoxaline-1,2-dione
- STK599412
- SCHEMBL8872549
- AKOS002084117
- DTXSID60406701
- CHEMBL1699622
- SR-01000554120-1
- Cyclobuta[b]quinoxaline-1,2(3H,8H)-dione
- DB-365770
- MLS000559065
- HNRWAFVCTJTUAW-UHFFFAOYSA-N
- SR-01000554120
- Cyclobuta[b]quinoxaline-1,2-diol
- SMR000149381
- HMS2455B13
- 20420-52-4
- F6782-3433
- EU-0093721
- AKOS005520026
-
- Inchi: 1S/C10H6N2O2/c13-9-7-8(10(9)14)12-6-4-2-1-3-5(6)11-7/h1-4,13-14H
- InChI Key: KQYCKLYTVAUTRI-UHFFFAOYSA-N
- SMILES: OC1=C(C2C1=NC1C=CC=CC=1N=2)O
Computed Properties
- Exact Mass: 186.04298
- Monoisotopic Mass: 186.042927438g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 66.2Ų
Experimental Properties
- PSA: 58.2
1H,2H,3H,8H-cyclobuta[b]quinoxaline-1,2-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6782-3433-2μmol |
1H,2H,3H,8H-cyclobuta[b]quinoxaline-1,2-dione |
20420-52-4 | 2μmol |
$57.0 | 2023-09-07 | ||
| Life Chemicals | F6782-3433-5μmol |
1H,2H,3H,8H-cyclobuta[b]quinoxaline-1,2-dione |
20420-52-4 | 5μmol |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6782-3433-10μmol |
1H,2H,3H,8H-cyclobuta[b]quinoxaline-1,2-dione |
20420-52-4 | 10μmol |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6782-3433-20μmol |
1H,2H,3H,8H-cyclobuta[b]quinoxaline-1,2-dione |
20420-52-4 | 20μmol |
$79.0 | 2023-09-07 | ||
| Life Chemicals | F6782-3433-1mg |
1H,2H,3H,8H-cyclobuta[b]quinoxaline-1,2-dione |
20420-52-4 | 1mg |
$54.0 | 2023-09-07 | ||
| Life Chemicals | F6782-3433-2mg |
1H,2H,3H,8H-cyclobuta[b]quinoxaline-1,2-dione |
20420-52-4 | 2mg |
$59.0 | 2023-09-07 | ||
| Life Chemicals | F6782-3433-3mg |
1H,2H,3H,8H-cyclobuta[b]quinoxaline-1,2-dione |
20420-52-4 | 3mg |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6782-3433-4mg |
1H,2H,3H,8H-cyclobuta[b]quinoxaline-1,2-dione |
20420-52-4 | 4mg |
$66.0 | 2023-09-07 | ||
| Life Chemicals | F6782-3433-5mg |
1H,2H,3H,8H-cyclobuta[b]quinoxaline-1,2-dione |
20420-52-4 | 5mg |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6782-3433-10mg |
1H,2H,3H,8H-cyclobuta[b]quinoxaline-1,2-dione |
20420-52-4 | 10mg |
$79.0 | 2023-09-07 |
1H,2H,3H,8H-cyclobuta[b]quinoxaline-1,2-dione Related Literature
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
Additional information on 1H,2H,3H,8H-cyclobuta[b]quinoxaline-1,2-dione
1H,2H,3H,8H-Cyclobuta[b]quinoxaline-1,2-dione: A Comprehensive Overview
1H,2H,3H,8H-Cyclobuta[b]quinoxaline-1,2-dione (CAS No. 20420-52-4) is a unique organic compound that has garnered significant attention in the fields of materials science and organic chemistry. This compound belongs to the quinoxaline family, which is known for its aromaticity and versatile applications in various scientific domains. The structure of cyclobuta[b]quinoxaline-1,2-dione is characterized by a fused bicyclic system consisting of a cyclobutane ring and a quinoxaline moiety. This combination imparts unique electronic and structural properties to the molecule.
Recent advancements in synthetic methodologies have enabled researchers to explore the potential of cyclobuta[b]quinoxaline-1,2-dione in diverse applications. For instance, studies have demonstrated its utility as a precursor for the synthesis of advanced materials such as metal-organic frameworks (MOFs) and coordination polymers. These materials exhibit exceptional properties like high surface area and tunable pore sizes, making them ideal candidates for gas storage and catalysis applications.
The synthesis of cyclobuta[b]quinoxaline-1,2-dione typically involves multi-step reactions that require precise control over reaction conditions. One common approach involves the cyclization of suitable precursors under thermal or photochemical conditions. Researchers have also explored the use of transition metal catalysts to enhance reaction efficiency and selectivity. These advancements have significantly improved the yield and purity of the compound, facilitating its widespread use in research and development.
In terms of physical properties, cyclobuta[b]quinoxaline-1,2-dione exhibits a high degree of planarity due to its aromatic system. This planarity contributes to its stability and ability to form stable complexes with metal ions. Recent studies have highlighted its potential as a building block for constructing two-dimensional (2D) materials with tailored electronic properties. Such materials are expected to find applications in optoelectronics and energy storage technologies.
The electronic properties of cyclobuta[b]quinoxaline-1,2-dione are another area of active research. Computational studies have revealed that the compound possesses a conjugated π-system that facilitates efficient charge transport. This property makes it a promising candidate for use in organic semiconductors and light-emitting diodes (LEDs). Furthermore, its ability to form stable charge transfer complexes with other organic molecules has opened new avenues for its application in sensing technologies.
Another notable aspect of cyclobuta[b]quinoxaline-1,2-dione is its role in medicinal chemistry. Researchers have investigated its potential as a scaffold for drug design due to its ability to interact with biological targets such as enzymes and receptors. Recent studies have demonstrated that derivatives of this compound exhibit potent bioactivity against various disease models, including cancer and inflammation.
In conclusion, cyclobuta[b]quinoxaline-1,2-dione (CAS No. 20420-52-4) is a versatile compound with a wide range of applications across multiple scientific disciplines. Its unique structure and properties make it an invaluable tool for researchers working in materials science, organic chemistry, and medicinal chemistry. As ongoing research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in advancing technological and therapeutic innovations.
20420-52-4 (1H,2H,3H,8H-cyclobuta[b]quinoxaline-1,2-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)